Cas no 61739-62-6 (Benzene, 1,1'-[1,6-hexanediylbis(oxy)]bis[2-bromo-)

• Product Name: Benzene, 1,1'-[1,6-hexanediylbis(oxy)]bis[2-bromo-
• CAS No: 61739-62-6
• MF: C₁₈H₂₀Br₂O₂
• MW: 428.158204078674
• CID: 467881
• PubChem ID: 71392756
• Update Time: 2025-04-19

Benzene, 1,1'-[1,6-hexanediylbis(oxy)]bis[2-bromo- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-[1,6-hexanediylbis(oxy)]bis[2-bromo-
• 1-bromo-2-[6-(2-bromophenoxy)hexoxy]benzene
• 1,1'-[Hexane-1,6-diylbis(oxy)]bis(2-bromobenzene)
• 61739-62-6
• DTXSID90814552

• Inchi： 1S/C18H20Br2O2/c19-15-9-3-5-11-17(15)21-13-7-1-2-8-14-22-18-12-6-4-10-16(18)20/h3-6,9-12H,1-2,7-8,13-14H2
• InChI Key： RDIJTLRYWMFFHF-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1OCCCCCCOC1C=CC=CC=1Br

Computed Properties

• Exact Mass: 425.983
• Monoisotopic Mass: 425.98301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46